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Compound of Interest

Compound Name: 1,5-Dinitronaphthalene

Cat. No.: B040199 Get Quote

Anwendungshinweise und Protokolle für Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung

Einleitung
1,5-Dinitronaphthalin (1,5-DNN) ist eine aromatische Nitroverbindung, die in verschiedenen

industriellen Anwendungen als Zwischenprodukt dient, beispielsweise bei der Herstellung von

Farbstoffen und Polyurethanen. Aufgrund seiner potenziellen Toxizität und

Umweltauswirkungen ist eine genaue und empfindliche quantitative Analyse von 1,5-DNN in

unterschiedlichen Matrices von entscheidender Bedeutung. Die direkte Analyse von 1,5-DNN

mittels Hochleistungsflüssigkeitschromatographie (HPLC) mit UV-Detektion ist zwar möglich,

leidet jedoch häufig unter einer unzureichenden Empfindlichkeit für Spurenanalysen.

Um die Nachweisgrenzen zu verbessern, wird ein Derivatisierungsansatz verfolgt. Diese

Methode wandelt 1,5-DNN in ein Derivat um, das für empfindlichere Detektionstechniken wie

die Fluoreszenzdetektion besser geeignet ist. Der gängigste Ansatz ist die Reduktion der

beiden Nitrogruppen von 1,5-DNN zu den entsprechenden primären Aminogruppen, wodurch

1,5-Diaminonaphthalin (1,5-DAN) entsteht. Dieses Diamin kann anschließend mit einem

Fluoreszenz-Markierungsreagenz wie Dansylchlorid umgesetzt werden, um ein

hochfluoreszierendes Derivat zu erzeugen, das eine signifikant verbesserte

Nachweisempfindlichkeit ermöglicht.

Diese Anwendungsbeschreibung beschreibt ein detailliertes Protokoll für die quantitative

Analyse von 1,5-Dinitronaphthalin durch einen zweistufigen Derivatisierungsprozess:
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Reduktion: Umwandlung von 1,5-Dinitronaphthalin zu 1,5-Diaminonaphthalin.

Fluoreszenzmarkierung: Umsetzung von 1,5-Diaminonaphthalin mit Dansylchlorid.

Die anschließende Analyse des Dansyl-Derivats mittels HPLC mit Fluoreszenzdetektion

(HPLC-FLD) wird ebenfalls beschrieben.

Prinzip der Methode
Der Arbeitsablauf der Derivatisierung und Analyse ist in der folgenden Abbildung dargestellt.

Zunächst wird 1,5-Dinitronaphthalin in der Probe zu 1,5-Diaminonaphthalin reduziert.

Anschließend werden die primären Aminogruppen des 1,5-Diaminonaphthalins mit

Dansylchlorid in einem alkalischen Medium umgesetzt, um ein stabiles, hochfluoreszierendes

Derivat zu bilden. Dieses Derivat wird dann mittels Umkehrphasen-HPLC getrennt und mit

einem Fluoreszenzdetektor quantifiziert.
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Abbildung 1: Experimenteller Arbeitsablauf zur Derivatisierung und Analyse von 1,5-

Dinitronaphthalin.

Quantitative Datenzusammenfassung
Die Derivatisierung von 1,5-Dinitronaphthalin zu seinem Dansyl-Derivat führt zu einer

signifikanten Verbesserung der Nachweisgrenzen. Die folgende Tabelle fasst die typischen

Leistungsmerkmale der HPLC-Analyse vor und nach der Derivatisierung zusammen.

Parameter
HPLC-UV (für 1,5-
Diaminonaphthalin)

HPLC-FLD (für Dansyl-1,5-
Diaminonaphthalin)

Nachweisgrenze (LOD) ~ 0,1 - 1 µg/mL ~ 1 - 10 ng/mL

Quantifizierungsgrenze (LOQ) ~ 0,3 - 3 µg/mL ~ 3 - 30 ng/mL

Detektor UV/Vis-Detektor Fluoreszenzdetektor

Typische Wellenlänge ~ 229 nm (Absorption)
Ex: ~330-340 nm, Em: ~510-

530 nm

Vorteile
Einfachere

Probenvorbereitung

Deutlich höhere

Empfindlichkeit, hohe

Selektivität

Nachteile Geringere Empfindlichkeit

Zusätzliche

Derivatisierungsschritte

erforderlich

Hinweis: Die genauen Werte für LOD und LOQ können je nach Instrumentierung, HPLC-

Bedingungen und Matrix der Probe variieren.

Experimentelle Protokolle
Benötigte Materialien und Reagenzien

1,5-Dinitronaphthalin (Standard)

Hydrazinhydrat (80%ige Lösung)
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Eisen(III)-chlorid-Hexahydrat (FeCl₃·6H₂O)

Aktivkohle

Organisches Lösungsmittel (z. B. N,N-Dimethylformamid oder Orthodichlorbenzol)

Dansylchlorid (5-(Dimethylamino)naphthalin-1-sulfonylchlorid)

Aceton oder Acetonitril (HPLC-Qualität)

Natriumhydrogencarbonat-Puffer (0,1 M, pH 9,5)

Ameisensäure oder Essigsäure (für die mobile Phase)

Wasser (ultrarein)

HPLC-System mit Fluoreszenzdetektor

Umkehrphasen-HPLC-Säule (z. B. C18, 250 mm x 4,6 mm, 5 µm)

Standard-Laborausstattung (Reaktionsgefäße, Pipetten, etc.)

Protokoll 1: Reduktion von 1,5-Dinitronaphthalin zu 1,5-
Diaminonaphthalin
Dieses Protokoll basiert auf einer Methode, die die Reduktion von aromatischen

Nitroverbindungen mittels Hydrazinhydrat beschreibt.

Ansatz der Reaktion: In einem geeigneten Reaktionsgefäß wird eine bekannte Menge der

1,5-Dinitronaphthalin enthaltenden Probe oder des Standards in einem organischen

Lösungsmittel (z. B. 10 mL N,N-Dimethylformamid) gelöst.

Zugabe des Katalysators: Eine katalytische Menge Eisen(III)-chlorid-Hexahydrat und

Aktivkohle wird zu der Lösung gegeben.

Heizen der Reaktion: Die Mischung wird unter Rühren auf 80-110 °C erhitzt.
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Zugabe des Reduktionsmittels: Langsam wird eine stöchiometrische Menge an 80%iger

Hydrazinhydratlösung zugetropft.

Reaktionszeit: Die Reaktion wird für 4-7 Stunden bei erhöhter Temperatur inkubiert, um eine

vollständige Reduktion sicherzustellen.

Aufarbeitung: Nach dem Abkühlen wird die Reaktionsmischung filtriert, um den Katalysator

zu entfernen. Das Lösungsmittel kann unter reduziertem Druck entfernt werden. Der

Rückstand, der 1,5-Diaminonaphthalin enthält, wird in einem geeigneten Lösungsmittel für

den nächsten Schritt aufgenommen.

Protokoll 2: Dansylierung von 1,5-Diaminonaphthalin
Dieses Protokoll ist eine allgemeine Methode zur Derivatisierung von primären Aminen mit

Dansylchlorid.

Vorbereitung der Probelösung: Die im vorherigen Schritt erhaltene 1,5-Diaminonaphthalin-

Lösung wird mit Natriumhydrogencarbonat-Puffer (pH 9,5) auf ein geeignetes Volumen

verdünnt.

Vorbereitung der Reagenzlösung: Eine frische Lösung von Dansylchlorid (z. B. 1 mg/mL) in

Aceton oder Acetonitril wird hergestellt.

Derivatisierungsreaktion: Ein Überschuss der Dansylchlorid-Lösung wird zur 1,5-

Diaminonaphthalin-Lösung gegeben. Das molare Verhältnis von Dansylchlorid zu 1,5-

Diaminonaphthalin sollte mindestens 2:1 betragen, um die Derivatisierung beider

Aminogruppen zu gewährleisten.

Inkubation: Die Reaktionsmischung wird gut durchmischt und für 60-90 Minuten bei 38-60 °C

im Dunkeln inkubiert.

Quenchen der Reaktion: Nach der Inkubation kann die Reaktion durch Zugabe einer kleinen

Menge einer primären oder sekundären Aminlösung (z. B. Prolin oder Dimethylamin)

gestoppt werden, um überschüssiges Dansylchlorid zu verbrauchen. Alternativ kann die

Reaktion durch Ansäuern gestoppt werden.
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Probenvorbereitung für HPLC: Die derivatisierte Probe wird filtriert (0,22 µm Filter) und ist

bereit für die Injektion in das HPLC-System.

Protokoll 3: HPLC-Analyse des Dansyl-Derivats
HPLC-System: Ein HPLC-System, das mit einem Fluoreszenzdetektor ausgestattet ist.

Säule: Eine C18-Umkehrphasensäule (z. B. 250 mm x 4,6 mm, 5 µm).

Mobile Phase: Eine Gradientenelution wird typischerweise verwendet.

Lösungsmittel A: Wasser mit 0,1 % Ameisensäure oder Essigsäure.

Lösungsmittel B: Acetonitril oder Methanol mit 0,1 % Ameisensäure oder Essigsäure.

Gradientenprogramm (Beispiel):

0-5 min: 50 % B

5-25 min: linearer Anstieg auf 95 % B

25-30 min: 95 % B

30-35 min: Rückkehr zu 50 % B

35-40 min: Äquilibrierung bei 50 % B

Flussrate: 1,0 mL/min.

Injektionsvolumen: 10-20 µL.

Säulentemperatur: 30-40 °C.

Fluoreszenzdetektion:

Anregungswellenlänge (λex): ~335 nm

Emissionswellenlänge (λem): ~520 nm
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Quantifizierung: Die Quantifizierung erfolgt durch den Vergleich der Peakflächen der Proben

mit denen einer Kalibrierkurve, die mit derivatisierten 1,5-Dinitronaphthalin-Standards erstellt

wurde.

Logische Beziehungen der Derivatisierungsreaktion

Reduktionsschritt

Dansylierungsschritt

1,5-Dinitronaphthalin
(zwei -NO2 Gruppen)

1,5-Diaminonaphthalin
(zwei -NH2 Gruppen)

 Reduktion

Di-Dansyl-1,5-Diaminonaphthalin
(fluoreszierend)

Dansylchlorid

Click to download full resolution via product page

Abbildung 2: Chemische Umwandlung von 1,5-Dinitronaphthalin in sein fluoreszierendes

Derivat.

Fazit
Die Derivatisierung von 1,5-Dinitronaphthalin durch Reduktion zu 1,5-Diaminonaphthalin und

anschließende Fluoreszenzmarkierung mit Dansylchlorid ist eine hocheffektive Strategie zur

signifikanten Verbesserung der analytischen Nachweisempfindlichkeit. Die in diesen

Anwendungshinweisen beschriebenen Protokolle bieten eine solide Grundlage für die

Entwicklung und Validierung robuster quantitativer Methoden für die Spurenanalyse von 1,5-

Dinitronaphthalin in verschiedenen Forschungs- und Entwicklungsumgebungen. Die

Umstellung von der HPLC-UV- auf die HPLC-FLD-Methode kann die Nachweisgrenzen um
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mehrere Größenordnungen senken und so eine genauere Risikobewertung und

Qualitätskontrolle ermöglichen.

To cite this document: BenchChem. [Derivatisierung von 1,5-Dinitronaphthalin zur
verbesserten analytischen Detektion]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040199#derivatization-of-1-5-dinitronaphthalene-for-
enhanced-analytical-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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